![molecular formula C16H15NO4 B7590299 2-[3-[(2-Hydroxy-4-methylbenzoyl)amino]phenyl]acetic acid](/img/structure/B7590299.png)
2-[3-[(2-Hydroxy-4-methylbenzoyl)amino]phenyl]acetic acid
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Overview
Description
2-[3-[(2-Hydroxy-4-methylbenzoyl)amino]phenyl]acetic acid, also known as N-(2-hydroxy-4-methylphenyl)-3-[(3-hydroxyphenyl)methyl]butanamide or HMPAB, is a chemical compound with potential applications in the field of scientific research. This compound belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs) and has been studied for its anti-inflammatory and analgesic properties.
Mechanism of Action
The mechanism of action of 2-[3-[(2-Hydroxy-4-methylbenzoyl)amino]phenyl]acetic acid involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are inflammatory mediators that play a role in pain and inflammation. By inhibiting COX enzymes, HMPAB reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in various animal models. It has also been shown to inhibit the growth of cancer cells in vitro. Additionally, HMPAB has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[3-[(2-Hydroxy-4-methylbenzoyl)amino]phenyl]acetic acid in lab experiments is its well-established synthesis method and availability. Additionally, HMPAB has been extensively studied for its anti-inflammatory and analgesic properties, making it a useful tool for studying the mechanisms of inflammation and pain. However, one limitation of using HMPAB in lab experiments is its potential toxicity, as it has been shown to induce liver damage in some animal models.
Future Directions
There are several future directions for the study of 2-[3-[(2-Hydroxy-4-methylbenzoyl)amino]phenyl]acetic acid. One direction is the further investigation of its potential use in cancer therapy, as it has shown promising results in inhibiting the growth of cancer cells in vitro. Additionally, the development of HMPAB analogs with improved efficacy and reduced toxicity is an area of interest. Finally, the study of the molecular mechanisms underlying the anti-inflammatory and analgesic effects of HMPAB may lead to the development of novel therapies for inflammatory diseases.
Synthesis Methods
The synthesis of 2-[3-[(2-Hydroxy-4-methylbenzoyl)amino]phenyl]acetic acid involves the reaction of 2-hydroxy-4-methylbenzoyl chloride with 3-aminobenzyl alcohol in the presence of a base such as triethylamine. The resulting product is then reacted with butyric anhydride to yield the final compound, HMPAB. The synthesis method has been optimized to achieve high yield and purity of the final product.
Scientific Research Applications
2-[3-[(2-Hydroxy-4-methylbenzoyl)amino]phenyl]acetic acid has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Additionally, HMPAB has been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
2-[3-[(2-hydroxy-4-methylbenzoyl)amino]phenyl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO4/c1-10-5-6-13(14(18)7-10)16(21)17-12-4-2-3-11(8-12)9-15(19)20/h2-8,18H,9H2,1H3,(H,17,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRMGRLGTEWHEBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)NC2=CC=CC(=C2)CC(=O)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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